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Compound of Interest

Compound Name:
2-Bromo-1-(4-bromo-2-

methoxyphenyl)ethanone

CAS No.: 252561-75-4

Cat. No.: B3255252

Get Quote

Executive Summary
C9H8Br2O2 represents a critical chemical formula in medicinal chemistry, encompassing two

distinct structural classes: the aliphatic 2,3-dibromo-3-phenylpropanoic acid (cinnamic acid

dibromide) and the aromatic ethyl 3,5-dibromobenzoate. While sharing an identical molecular

weight of 307.97 g/mol , these isomers exhibit divergent reactivities and pharmacological

applications.

This technical guide dissects the C9H8Br2O2 scaffold, focusing on its utility as a synthetic

intermediate for halogenated bioisosteres. We analyze the stereochemical implications of the

aliphatic derivative (erythro/threo diastereomers) and the metabolic stability of the aromatic

ester, providing researchers with a validated roadmap for synthesis, characterization, and

application in drug development.
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The presence of two bromine atoms imparts a unique isotopic signature essential for mass

spectrometric identification.

Elemental Composition & Exact Mass

Element Symbol Count
Atomic
Mass (u)

Mass
Contributio
n

%
Compositio
n

Carbon C 9 12.011 108.099 35.10%

Hydrogen H 8 1.008 8.064 2.62%

Bromine Br 2 79.904 159.808 51.89%

Oxygen O 2 15.999 31.998 10.39%

Total
307.969

g/mol
100.00%

The Dibromide Isotopic Signature (Mass Spec)
For any derivative of C9H8Br2O2, the Mass Spectrometry (MS) profile is self-validating due to

the natural abundance of

Br (50.7%) and

Br (49.3%). Unlike monochlorinated compounds (3:1 ratio), a dibrominated molecule displays a
characteristic 1:2:1 triplet pattern for the molecular ion.

M+ (306): Contains

Br +

Br (Relative Intensity: ~50%)

M+2 (308): Contains

Br +

Br (Relative Intensity: ~100%)
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M+4 (310): Contains

Br +

Br (Relative Intensity: ~50%)[1]

Figure 1: MS Isotope Logic for Br2 Systems
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Caption: Probability tree demonstrating the origin of the 1:2:1 triplet signal in dibrominated

compounds.

Structural Isomerism: The Two Core Scaffolds
Isomer A: 2,3-Dibromo-3-phenylpropanoic Acid[2][3][4]
[5][6][7]

Structure: A vicinal dibromide derived from cinnamic acid.

Key Feature: Contains two chiral centers (C2, C3).
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Reactivity: Highly susceptible to

elimination to form bromostyrenes.

Stereochemistry: The bromination of trans-cinnamic acid proceeds via anti-addition, yielding

the erythro (2S,3R / 2R,3S) racemate exclusively. This stereospecificity is a critical quality

control checkpoint.

Isomer B: Ethyl 3,5-dibromobenzoate[8][9]
Structure: An ethyl ester with bromines on the aromatic ring.[2][3]

Key Feature: High metabolic stability compared to Isomer A.

Reactivity: Used as a scaffold for Suzuki-Miyaura cross-coupling to generate biaryl drug

candidates.

Synthesis: Direct bromination of ethyl benzoate directs to the meta positions (3,[2]5) due to

the electron-withdrawing ester group.

Experimental Protocol: Green Synthesis of Isomer A
Target: Synthesis of erythro-2,3-dibromo-3-phenylpropanoic acid.

Context: Traditional bromination uses liquid elemental bromine (

), which is volatile and hazardous. This protocol utilizes an in situ generation method using
Sodium Bromide and Sodium Perborate, aligning with Green Chemistry principles suitable for
modern pharmaceutical labs.

Reagents & Materials
Trans-Cinnamic Acid (148.16 g/mol )

Sodium Bromide (NaBr)[4]

Sodium Perborate Tetrahydrate (

)
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Glacial Acetic Acid (Solvent)[4]

Dichloromethane (Extraction)

Step-by-Step Methodology
Preparation: In a 100 mL round-bottom flask, dissolve 1.48 g (10 mmol) of trans-cinnamic

acid in 20 mL of glacial acetic acid.

Oxidant Addition: Add 4.6 g (30 mmol) of Sodium Perborate Tetrahydrate.

Halogen Source: Slowly add 2.06 g (20 mmol) of NaBr while stirring.

Mechanism: The perborate oxidizes bromide ions (

) to molecular bromine (

) in situ.

Reaction: Stir at room temperature for 60 minutes. The solution will transition from colorless

to orange (generation of

) and back to pale yellow as the alkene consumes the bromine.

Quenching: Pour the mixture into 100 mL of ice-cold water to precipitate the crude product.

Purification:

Filter the white solid precipitate.

Recrystallize from ethanol/water (1:1).

Validation: Measure Melting Point. Target range: 202–204°C (erythro isomer).

Figure 2: Green Synthesis Workflow

Trans-Cinnamic Acid
+ NaBr

In Situ Oxidation
(NaBO3)

Activation Electrophilic Addition
(Anti-Stereochem)

Generates Br2 Quench (Ice H2O)
& Filtration

60 min @ RT Erythro-2,3-dibromo-
3-phenylpropanoic acid

Recrystallization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://books.rsc.org/books/edited-volume/36/chapter/43058/9-1-2-A-Green-Synthesis-of-2-3-Dibromo-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3255252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the oxidative bromination of cinnamic acid avoiding liquid bromine

handling.

Analytical Validation (Self-Validating Systems)
To ensure the integrity of the synthesized C9H8Br2O2 derivative, the following analytical

checkpoints must be met.

Proton NMR ( -NMR)
The coupling constant (

) between the protons on C2 and C3 distinguishes the diastereomers.

Erythro (Anti-addition product):

. The large coupling constant indicates an anti-periplanar arrangement of protons in the
preferred conformer.

Threo (Syn-addition product):

.

Note: If the synthesis yields a

value < 10 Hz, the reaction temperature was likely too high, allowing free rotation or radical
mechanisms to scramble stereochemistry.

Thin Layer Chromatography (TLC)
Stationary Phase: Silica Gel 60

.

Mobile Phase: Hexane:Ethyl Acetate (4:1).

Visualization: UV light (254 nm). The phenyl ring provides strong UV absorbance.
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Rf Values: The dibrominated product is significantly less polar than the starting cinnamic acid

(which streaks due to the -COOH group) but more polar than non-polar impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. C2H4Br2 BrCH2CH2Br mass spectrum of 1,2-dibromoethane fragmentation pattern of
m/z m/e ions for analysis and identification of 1,2-dibromoethane image diagram doc brown's
advanced organic chemistry revision notes [docbrown.info]

2. Ethyl 3,5-dibromobenzoate | 67973-33-5 | Benchchem [benchchem.com]

3. chemscene.com [chemscene.com]

4. books.rsc.org [books.rsc.org]

5. Ethyl 3,5-dibromobenzoate | C9H8Br2O2 | CID 11301270 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 3,5-二溴苯甲酸 95% | Sigma-Aldrich [sigmaaldrich.cn]

7. 2,3-Dibromo-3-phenylpropionic acid | C9H8Br2O2 | CID 22705 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_5-dibromobenzoate
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/411523
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-3-phenylpropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/22705
https://www.savemyexams.com/as/chemistry/cie/25/revision-notes/22-analytical-techniques/22-2-mass-spectrometry/the-m-and-1-and-m-and-2-peaks/
https://www.orgchemboulder.com/Spectroscopy/MS/abundheavyiso.shtml
https://www.chemistrysteps.com/mass-spectrometry-isotopes-m-plus-1-m-plus-2/
https://books.rsc.org/books/edited-volume/36/chapter/43058/9-1-2-A-Green-Synthesis-of-2-3-Dibromo-3
https://pubs.rsc.org/en/content/chapter/9781782621836-00603/978-1-78262-183-6
https://www.chemscene.com/product/1478503-58-0.html
https://www.researchgate.net/figure/Synthetic-route-for-the-conversion-of-3-5-dibromobenzoate-4-to-TPDYNES-3a-3e-Reagents_fig2_376514509
https://pmc.ncbi.nlm.nih.gov/articles/PMC2959243/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6286302&Mask=200
https://www.benchchem.com/product/b3255252?utm_src=pdf-custom-synthesis#bc-rfq
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.docbrown.info/page06/spectra/12-dibromoethane-ms.htm
https://www.benchchem.com/product/B1624909
https://www.chemscene.com/product/1478503-58-0.html
https://books.rsc.org/books/edited-volume/36/chapter/43058/9-1-2-A-Green-Synthesis-of-2-3-Dibromo-3
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_5-dibromobenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3_5-dibromobenzoate
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/411523
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-3-phenylpropionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromo-3-phenylpropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3255252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. savemyexams.com [savemyexams.com]

9. orgchemboulder.com [orgchemboulder.com]

10. researchgate.net [researchgate.net]

11. 2,3-Dibromo-3-phenylpropionic acid - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Precision Analytics of C9H8Br2O2: Structural
Isomerism, Synthesis, and Pharmacophore Integration]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3255252/docs#precision-analytics-of-
c9h8br2o2-structural-isomerism-synthesis-and-pharmacophore-integration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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